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In the trajectory of drug development, understanding a compound's Absorption, Distribution,

Metabolism, and Excretion (ADME) profile is paramount. Among these, metabolic stability is a

critical gatekeeper, dictating a drug's residence time in the body and, consequently, its

therapeutic window. This guide focuses specifically on assessing the metabolic stability of

Isonicotinaldehyde O-ethyloxime in plasma. While the liver is the principal organ of drug

metabolism, the bloodstream is not a passive transport medium.[1] Plasma contains a host of

enzymes, such as esterases and proteases, capable of metabolizing xenobiotics.[2]

Instability in plasma can lead to rapid in vivo clearance, resulting in poor pharmacokinetic

profiles and diminished efficacy.[3] Furthermore, it can confound the interpretation of other in

vitro assays, such as plasma protein binding studies.[4] For these reasons, a robust and well-

validated in vitro plasma stability assay is an indispensable tool in the early stages of drug

discovery, enabling medicinal chemists to identify and mitigate structural liabilities.[3]

This document provides a comprehensive framework for evaluating the stability of

Isonicotinaldehyde O-ethyloxime, detailing the scientific rationale behind the methodology, a

step-by-step protocol, and the principles of data interpretation.
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Part 1: Foundational Principles of the In Vitro
Plasma Stability Assay
The core principle of this assay is to monitor the disappearance of a parent compound over

time when incubated with plasma under physiological conditions. The rate of disappearance

provides a direct measure of the compound's susceptibility to degradation by plasma

components.

The Biological Matrix: Plasma
Plasma is the liquid component of blood, comprising water, proteins (e.g., albumin, globulins),

and a variety of enzymes. For this assay, pooled plasma from the species of interest (e.g.,

Human, Rat, Mouse) is used to average out inter-individual variability in enzyme expression

and activity.[5] The choice of anticoagulant (e.g., Heparin, EDTA) is also critical, as it can

influence enzymatic activity. Heparin is often preferred for metabolic stability studies.

Key Metabolic Reactions in Plasma
The primary enzymatic reactions occurring in plasma are hydrolytic. Functional groups

susceptible to plasma-mediated hydrolysis include esters, amides, lactones, and sulfonamides.

[3][6] For Isonicotinaldehyde O-ethyloxime, the most probable metabolic pathway in plasma

is the hydrolysis of the oxime ether bond, reverting the compound to its parent aldehyde,

isonicotinaldehyde, and O-ethylhydroxylamine. This aldehyde can then be further metabolized.

The workflow for a typical plasma stability assay is a multi-step process designed for precision

and reproducibility.
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Caption: Experimental workflow for the in vitro plasma stability assay.

Part 2: Detailed Experimental Protocol
This section provides a self-validating, step-by-step protocol for assessing the plasma stability

of Isonicotinaldehyde O-ethyloxime.

Materials and Reagents
Test Compound: Isonicotinaldehyde O-ethyloxime

Plasma: Pooled Human Plasma (or other species), Heparinized

Solvent: Dimethyl Sulfoxide (DMSO), HPLC grade

Quenching Solution: Acetonitrile, LC-MS grade, containing a suitable internal standard (IS).

The IS should be a structurally similar, stable compound not found in the matrix (e.g., a

deuterated analog or a stable compound with similar chromatographic behavior).

Positive Control: A compound with known moderate to high clearance in plasma (e.g.,

Propantheline).[6]
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Negative Control: A compound known to be stable in plasma (e.g., Warfarin).[7]

Equipment: 37°C incubator, centrifuge, vortex mixer, 96-well plates, UPLC-MS/MS system.

Standard Assay Conditions
The following conditions are a robust starting point and can be customized as needed.

Parameter Recommended Value Rationale

Test Compound Conc. 1 µM
Balances analytical sensitivity

with potential solubility issues.

Plasma Pooled, species-specific
Averages inter-individual

variability.[5]

Incubation Temperature 37°C
Mimics physiological body

temperature.

Final DMSO Conc. ≤ 1%
Minimizes solvent-induced

enzyme inhibition.

Time Points 0, 5, 15, 30, 60, 120 min

Provides sufficient data points

for accurate half-life

calculation.[6]

Replicates n=3
Ensures statistical robustness

of the data.

Step-by-Step Methodology
Preparation of Solutions:

Prepare a 10 mM stock solution of Isonicotinaldehyde O-ethyloxime, positive control,

and negative control in DMSO.

Prepare working solutions by diluting the stock solutions in a 50:50 acetonitrile:water

mixture.
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Prepare the quenching solution: Acetonitrile containing the internal standard at a fixed

concentration (e.g., 100 ng/mL).

Assay Initiation:

Pre-warm pooled plasma to 37°C for at least 15 minutes.

In a 96-well plate, add the test compound working solution to the pre-warmed plasma to

achieve a final concentration of 1 µM. Ensure the final DMSO concentration is below 1%.

Mix gently. This is the start of the incubation (T=0).

Incubation and Sampling:

Immediately after adding the compound, transfer an aliquot (e.g., 50 µL) of the incubation

mixture to a separate well/tube containing the cold quenching solution (e.g., 150 µL). This

represents the T=0 time point.

Place the master incubation plate back into the 37°C incubator.

At subsequent time points (5, 15, 30, 60, and 120 minutes), remove an aliquot from the

master plate and quench it in the same manner.[4][8]

Sample Processing:

After the final time point, vortex all quenched samples vigorously for 1 minute to ensure

complete protein precipitation.

Centrifuge the samples at high speed (e.g., 4000 rpm for 10 minutes) to pellet the

precipitated proteins.[8]

Carefully transfer the supernatant to a new 96-well plate for analysis.

Analytical Method: UPLC-MS/MS
Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-

MS/MS) is the definitive technique for this analysis due to its high sensitivity, selectivity, and

speed.[3][9]
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Chromatography: A reverse-phase column (e.g., C18) is typically used to separate the

analyte from matrix components.[10] A fast gradient elution with mobile phases like water

with 0.1% formic acid and acetonitrile with 0.1% formic acid is common.

Mass Spectrometry: The instrument is operated in Multiple Reaction Monitoring (MRM)

mode.[3] This involves selecting a specific precursor ion (the molecular weight of the

compound) and a specific product ion (a fragment generated by collision-induced

dissociation). This precursor-to-product transition is highly specific to the analyte, minimizing

interference from the complex plasma matrix.

Method Validation: A full bioanalytical method validation should be performed according to

regulatory guidelines (e.g., ICH M10) to ensure the data is reliable.[11] This includes

assessing selectivity, accuracy, precision, and various stability parameters (e.g., freeze-thaw,

bench-top).[12][13][14]

Part 3: Data Analysis and Interpretation
Calculation of Half-Life (t½)

Quantification: The peak area of Isonicotinaldehyde O-ethyloxime is normalized to the

peak area of the internal standard for each time point.

Normalization: The peak area ratio at each time point is expressed as a percentage of the

ratio at T=0.

Plotting: The natural logarithm (ln) of the "% Remaining" is plotted against time.

Linear Regression: The slope of the line (k) is determined from the linear regression of this

plot.

Half-Life Calculation: The half-life (t½) is calculated using the following equation: t½ = -0.693

/ k

Example Data and Calculation
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Time (min) % Remaining ln(% Remaining)

0 100 4.605

5 95 4.554

15 88 4.477

30 75 4.317

60 55 4.007

120 30 3.401

From a linear regression of ln(% Remaining) vs. Time, let's assume the slope (k) = -0.010

min⁻¹.

t½ = -0.693 / -0.010 min⁻¹ = 69.3 minutes

Interpretation of Results
The calculated half-life is used to classify the compound's stability. While classifications can

vary, a general guide is:

High Stability: t½ > 120 minutes

Moderate Stability: 30 minutes < t½ < 120 minutes

Low Stability: t½ < 30 minutes

A compound with low plasma stability may face challenges with in vivo studies due to rapid

clearance and may require structural modification to improve its metabolic properties. The

results from the positive and negative controls are crucial for validating the assay run. The

positive control should show significant degradation, while the negative control should remain

largely intact.

Part 4: Potential Metabolic Pathways and
Considerations
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For Isonicotinaldehyde O-ethyloxime, several metabolic fates are possible. The primary

route in plasma is likely hydrolysis, but subsequent oxidation is also a key consideration,

especially in a whole-organism context.
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O-ethyloxime
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or Chemical Hydrolysis)
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Caption: Potential metabolic pathway of Isonicotinaldehyde O-ethyloxime.

Oxime Hydrolysis: The C=N bond of the oxime ether is susceptible to hydrolysis, catalyzed

by plasma enzymes or occurring via chemical degradation, yielding the parent aldehyde

(Isonicotinaldehyde). This is often the most significant pathway for oximes in aqueous

biological matrices.

Aldehyde Oxidation: The resulting aldehyde is a highly reactive species and a substrate for

aldehyde dehydrogenases (ALDHs), which are present in various tissues and can oxidize it

to the corresponding carboxylic acid (Isonicotinic Acid).[15][16] While ALDH activity is lower

in plasma compared to the liver, this subsequent step is critical to the overall disposition of

the compound in vivo.

Identifying these metabolites can be achieved by extending the LC-MS/MS analysis to include

a metabolite identification (MetID) component, using high-resolution mass spectrometry to

detect and characterize the masses of potential metabolic products.
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Conclusion
The in vitro plasma stability assay is a cornerstone of preclinical drug discovery, providing

essential insights into a compound's pharmacokinetic potential. By employing a robust, well-

validated protocol as detailed in this guide, researchers can accurately determine the metabolic

liability of Isonicotinaldehyde O-ethyloxime. This data is critical for making informed

decisions in lead optimization, guiding the design of more stable and ultimately more effective

drug candidates.

References
BioPharma Services. (2022). Bioanalytical Method Validation Focus on Sample Stability.

[Link]

LITFL. (2021). Metabolism and Clearance - Part One. [Link]

Korfmacher, W. A. (2000). Drug Metabolism & Pharmacokinetics in Drug Discovery: A Primer

for Bioanalytical Chemists, Part I. Current Separations, 19(1). [Link]

Charnwood Discovery. Plasma Stability In Vitro Assay. [Link]

Pharmacist's Letter. (2021). Introduction to Pharmacokinetics: Four Steps in a Drug's

Journey Through the Body. [Link]

Celegence. (2024). Stability Assessments in Bioanalytical Method Validation. [Link]

News-Medical. (2019). Drug Metabolism. [Link]

Baylor College of Medicine. Drug Metabolism and Pharmacokinetics | BCM. [Link]

U.S. Food and Drug Administration. (2013). Bioanalytical Method Validation. [Link]

Royal Society of Chemistry. (2012). Analytical Methods. [Link]

KCAS Bio. (2024). Demystifying the ICH M10 Bioanalytical Method Validation Guidelines.

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b15366060/docs?utm_src=pdf-body#introduction-the-critical-role-of-plasma-stability-in-drug-discovery
https://www.biopharmaservices.com/bioanalytical-method-validation-focus-on-sample-stability/
https://litfl.com/metabolism-and-clearance-part-one/
https://www.waters.com/webassets/cms/library/docs/cs00_19_1_korfmacher.pdf
https://www.charnwood-discovery.com/adme/in-vitro-dm-pk-assays/plasma-stability/
https://pharmacist.therapeuticresearch.com/en/Content/Segments/PRL/2021/Jan/Introduction-to-Pharmacokinetics-Four-Steps-in-a-Drugs-Journey-Through-the-Body
https://www.celegence.com/blog/stability-assessments-in-bioanalytical-method-validation/
https://www.news-medical.net/health/Drug-Metabolism.aspx
https://www.bcm.edu/research/core-laboratories/advanced-technology-core-labs/nmr-and-drug-metabolism/drug-metabolism-and-pharmacokinetics
https://www.fda.gov/files/drugs/published/Bioanalytical-Method-Validation-Guidance-for-Industry.pdf
https://pubs.rsc.org/en/content/articlelanding/2012/ay/c2ay25539a
https://www.kcas.com/blog/demystifying-the-ich-m10-bioanalytical-method-validation-guidelines/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15366060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for

Industry. [Link]

Evotec (Cyprotex). Plasma Stability | Cyprotex ADME-Tox Solutions. [Link]

Domainex. Plasma Stability Assay. [Link]

Pharmacology Discovery Services. In Vitro ADME, Stability Test, Plasma, Rat. [Link]

Bienta. Plasma Stability Assay. [Link]

Dovepress. (2016). Synthesis, solubility, plasma stability, and pharmacological evaluation of

novel sulfonylhydrazone derivatives. [Link]

ResearchGate. (2025). Oximes: Metabolic Activation and Structure−Allergenic Activity

Relationships | Request PDF. [Link]

Defense Technical Information Center. (1965). Photochemical Synthesis of Anti-

Isonicotinaldehyde Oxime. [Link]

National Center for Biotechnology Information. isonicotinaldehyde O-isopentyloxime |

C11H16N2O | CID 235973 - PubChem. [Link]

MDPI. (2022). FDA-Approved Oximes and Their Significance in Medicinal Chemistry. [Link]

Defense Technical Information Center. (1990). Pharmacokinetics and Pharmacodynamics of

Oximes in Unanesthetized Pigs. [Link]

ResearchGate. (2025). (PDF) HI-6 oxime (an acetylcholinesterase reactivator): Blood

plasma pharmacokinetics and organ distribution in experimental pigs. [Link]

ResearchGate. Stability of metabolites in plasma during shipment simulation. [Link]

Wiley Online Library. (2010). ANALYTICAL METHODS FOR THERAPEUTIC DRUG

MONITORING AND TOXICOLOGY. [Link]

National Center for Biotechnology Information. (2017). The biodistribution and

pharmacokinetics of the oxime acetylcholinesterase reactivator RS194B in guinea pigs.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.fda.gov/regulatory-information/search-fda-guidance-documents/bioanalytical-method-validation-guidance-industry
https://www.cyprotex.com/adm-tox/dmpk/plasma-stability
https://www.domainex.co.uk/adme/plasma-stability-assay
https://www.pharmacologydiscoveryservices.com/product/in-vitro-adme-stability-test-plasma-rat/
https://www.bienta.net/adme/plasma-stability-assay/
https://www.dovepress.com/synthesis-solubility-plasma-stability-and-pharmacological-evaluatio-peer-reviewed-fulltext-article-DDDT
https://www.researchgate.net/publication/232759976_Oximes_Metabolic_Activation_and_Structure-Allergenic_Activity_Relationships
https://apps.dtic.mil/sti/citations/AD0622253
https://pubchem.ncbi.nlm.nih.gov/compound/235973
https://www.mdpi.com/1420-3049/27/1/285
https://apps.dtic.mil/sti/citations/ADA229648
https://www.researchgate.net/publication/264547477_HI-6_oxime_an_acetylcholinesterase_reactivator_Blood_plasma_pharmacokinetics_and_organ_distribution_in_experimental_pigs
https://www.researchgate.net/figure/Example-of-A-D-decreasing-and-B-C-increasing-metabolite-concentration-of_fig1_322630045
https://onlinelibrary.wiley.com/doi/pdf/10.1002/9780470592225.fmatter
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15366060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[Link]

MDPI. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in

Biological Fluids. [Link]

National Center for Biotechnology Information. (2011). Biochemistry and Occurrence of O-

Demethylation in Plant Metabolism. [Link]

PubMed. (2000). Role of aldehyde dehydrogenases in endogenous and xenobiotic

metabolism. [Link]

National Center for Biotechnology Information. Isonicotinaldehyde 1-oxide | C6H5NO2 | CID

81636 - PubChem. [Link]

Hilaris Publisher. (2011). Recent Trends in Analytical Techniques for the Development of

Pharmaceutical Drugs. [Link]

Elsevier. (2009). Stability of analytes related to clinical chemistry and bone metabolism in

blood specimens after delayed processing. [Link]

PubMed. (2005). Aldehyde sources, metabolism, molecular toxicity mechanisms, and

possible effects on human health. [Link]

PubMed. (1972). The metabolism of some aromatic aldehydes and alcohols by the rat

intestinal microflora. [Link]

National Center for Biotechnology Information. (2019). Pharmacokinetic, metabolic stability,

plasma protein binding and CYP450s inhibition/induction assessment studies.... [Link]

medRxiv. (2022). Stability of plasma metabolomics over 10 years among women. [Link]

PubMed. (1985). Metabolism of the Cinnamon Constituent O-Methoxycinnamaldehyde in the

Rat. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5407910/
https://www.mdpi.com/1420-3049/24/11/2147
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3153494/
https://pubmed.ncbi.nlm.nih.gov/11090201/
https://pubchem.ncbi.nlm.nih.gov/compound/81636
https://www.hilarispublisher.com/open-access/recent-trends-in-analytical-techniques-for-the-development-of-pharmaceutical-drugs-2153-2435.1000103.pdf
https://www.researchgate.net/publication/24187019_Stability_of_analytes_related_to_clinical_chemistry_and_bone_metabolism_in_blood_specimens_after_delayed_processing
https://pubmed.ncbi.nlm.nih.gov/16417045/
https://pubmed.ncbi.nlm.nih.gov/4630508/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6522851/
https://www.medrxiv.org/content/10.1101/2022.01.05.22268799v1.full
https://pubmed.ncbi.nlm.nih.gov/4059947/
https://www.benchchem.com/product/b15366060?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15366060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. partone.litfl.com [partone.litfl.com]

2. Plasma Stability Assay | Bienta [bienta.net]

3. Plasma Stability Assay | Domainex [domainex.co.uk]

4. charnwooddiscovery.com [charnwooddiscovery.com]

5. Drug Metabolism and Pharmacokinetics | BCM [bcm.edu]

6. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

7. Pharmacokinetic, metabolic stability, plasma protein binding and CYP450s
inhibition/induction assessment studies of N-(2-pyridylmethyl)-2-hydroxiymethyl-1-
pyrrolidinyl-4-(3-chloro-4-methoxy-benzylamino)-5-pyrimidine-carboxamide as potential type
5 phosphodiesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

8. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]

9. hilarispublisher.com [hilarispublisher.com]

10. infopharm.bucm.edu.cn [infopharm.bucm.edu.cn]

11. worldwide.com [worldwide.com]

12. biopharmaservices.com [biopharmaservices.com]

13. Stability Assessments in Bioanalytical Method Validation [celegence.com]

14. academy.gmp-compliance.org [academy.gmp-compliance.org]

15. Role of aldehyde dehydrogenases in endogenous and xenobiotic metabolism - PubMed
[pubmed.ncbi.nlm.nih.gov]

16. Aldehyde sources, metabolism, molecular toxicity mechanisms, and possible effects on
human health - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: The Critical Role of Plasma Stability in
Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15366060/docs#introduction-the-critical-role-of-
plasma-stability-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://partone.litfl.com/metabolism.html
https://bienta.net/plasma-stability-assay/
https://www.domainex.co.uk/services/plasma-stability-assay
https://www.charnwooddiscovery.com/resources/technical-resources/plasma-stability/
https://www.bcm.edu/research/atc-core-labs/nmr-and-drug-metabolism-core/facility-and-services/drug-metabolism-and-pharmacokinetics
https://www.evotec.com/solutions/drug-discovery-preclinical-development/cyprotex-adme-tox-solutions/adme-pk/drug-metabolism/plasma-stability
https://pmc.ncbi.nlm.nih.gov/articles/PMC6567057/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6567057/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6567057/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6567057/
https://www.pharmacologydiscoveryservices.com/catalogmanagement/viewItem/In-Vitro-ADME-Stability-Test-Plasma-Rat/516010
https://www.hilarispublisher.com/open-access/recent-trends-in-analytical-techniques-for-the-development-of-pharmaceutical-drugs-1948-593X.S11-002.pdf
https://infopharm.bucm.edu.cn/docs/20160114215451960477.pdf
https://www.worldwide.com/blog/2024/04/demystifying-bioanalytical-method-validation-guidelines/
https://biopharmaservices.com/blog/bioanalytical-method-validation-focus-on-sample-stability/
https://www.celegence.com/bioanalytical-stability-assessments-method-validation/
https://academy.gmp-compliance.org/guidemgr/files/ucm368107.pdf
https://pubmed.ncbi.nlm.nih.gov/11154732/
https://pubmed.ncbi.nlm.nih.gov/11154732/
https://pubmed.ncbi.nlm.nih.gov/16417045/
https://pubmed.ncbi.nlm.nih.gov/16417045/
https://www.benchchem.com/product/b15366060/docs#introduction-the-critical-role-of-plasma-stability-in-drug-discovery
https://www.benchchem.com/product/b15366060/docs#introduction-the-critical-role-of-plasma-stability-in-drug-discovery
https://www.benchchem.com/product/b15366060/docs#introduction-the-critical-role-of-plasma-stability-in-drug-discovery
https://www.benchchem.com/product/b15366060/docs#introduction-the-critical-role-of-plasma-stability-in-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15366060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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